Cas no 354512-22-4 (3-Methoxy-5-nitrobenzaldehyde)
3-Methoxy-5-nitrobenzaldehyde structure
Product Name:3-Methoxy-5-nitrobenzaldehyde
CAS No:354512-22-4
MF:C8H7NO4
MW:181.145482301712
MDL:MFCD09038015
CID:303100
PubChem ID:12137088
Update Time:2025-04-19
3-Methoxy-5-nitrobenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-Methoxy-5-nitrobenzaldehyde
- Benzaldehyde,3-methoxy-5-nitro-
- Benzaldehyde,3-methoxy-5-nitro
- 3-methoxy-5-nitro-benzaldehyde
- XZFQLZGPDRXXHV-UHFFFAOYSA-N
- 4421AB
- AB49494
- AM803767
- 4-AMINO-5-NITROBENZO-15-CROWN-5
- CS-0047305
- FT-0649635
- SY123871
- DTXSID70478292
- 354512-22-4
- MFCD09038015
- DS-12685
- A924191
- AKOS006229534
- SCHEMBL15285783
-
- MDL： MFCD09038015
- Inchi： 1S/C8H7NO4/c1-13-8-3-6(5-10)2-7(4-8)9(11)12/h2-5H,1H3
- InChI Key： XZFQLZGPDRXXHV-UHFFFAOYSA-N
- SMILES： O(C)C1C=C(C=O)C=C(C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 181.03800
- Monoisotopic Mass: 181.03750770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.1
- XLogP3: 1.2
Experimental Properties
- Density: 1.322
- Boiling Point: 326.5±27.0°C at 760 mmHg
- Flash Point: 165.4°C
- Refractive Index: 1.59
- PSA: 72.12000
- LogP: 1.93910
3-Methoxy-5-nitrobenzaldehyde Security Information
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P280-P305+P351+P338
- Storage Condition：Inert atmosphere,2-8°C
3-Methoxy-5-nitrobenzaldehyde Customs Data
- HS CODE：2913000090
- Customs Data：
China Customs Code:
2913000090Overview:
2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%
3-Methoxy-5-nitrobenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014000461-1g |
3-Methoxy-5-nitrobenzaldehyde |
354512-22-4 | 97% | 1g |
$1519.80 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XH977-250mg |
3-Methoxy-5-nitrobenzaldehyde |
354512-22-4 | 95+% | 250mg |
2152CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XH977-100mg |
3-Methoxy-5-nitrobenzaldehyde |
354512-22-4 | 95+% | 100mg |
991CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XH977-1g |
3-Methoxy-5-nitrobenzaldehyde |
354512-22-4 | 95+% | 1g |
4538CNY | 2021-05-07 | |
| TRC | M493005-10mg |
3-Methoxy-5-nitrobenzaldehyde |
354512-22-4 | 10mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M493005-50mg |
3-Methoxy-5-nitrobenzaldehyde |
354512-22-4 | 50mg |
$ 230.00 | 2022-06-03 | ||
| TRC | M493005-100mg |
3-Methoxy-5-nitrobenzaldehyde |
354512-22-4 | 100mg |
$ 340.00 | 2022-06-03 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M90700-250mg |
3-Methoxy-5-nitrobenzaldehyde |
354512-22-4 | 250mg |
¥1976.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M90700-1g |
3-Methoxy-5-nitrobenzaldehyde |
354512-22-4 | 1g |
¥3916.0 | 2021-09-08 | ||
| abcr | AB454925-100 mg |
3-Methoxy-5-nitrobenzaldehyde; . |
354512-22-4 | 100MG |
€254.00 | 2023-07-18 |
3-Methoxy-5-nitrobenzaldehyde Related Literature
-
1. Bisbenzylisoquinolines. Part I. The synthesis of 4-(2-aminoethyl)-5′-carboxymethyl-2 : 2′-dimethoxydiphenyl ether and phenoxyisoquinolinesM. F. Grundon,H. J. H. Perry J. Chem. Soc. 1954 3531
-
2. 422. The stability of coumarinic acids. Chelation of the hydroxyl groupMalcolm Crawford,J. W. Rasburn J. Chem. Soc. 1956 2155
-
Partha Roy Dalton Trans. 2021 50 7156
-
Amit Kumar Manna,Shubhamoy Chowdhury,Goutam K. Patra New J. Chem. 2020 44 10819
-
5. 438. Bisbenzylisoquinolines. Part II. The synthesis of 5-(2-aminoethyl)-4′-carboxy-2 : 3-dimethoxydiphenyl etherJ. R. Crowder,M. F. Grundon,J. R. Lewis J. Chem. Soc. 1958 2142
354512-22-4 (3-Methoxy-5-nitrobenzaldehyde) Related Products
- 136507-15-8(2-Methoxy-4-nitrobenzaldehyde)
- 17028-61-4(2-hydroxy-3-methoxy-5-nitro-benzaldehyde)
- 193693-95-7(3-Hydroxy-5-nitrobenzaldehyde)
- 881422-32-8(Benzaldehyde, 3-nitro-5-(phenylmethoxy)-)
- 78238-12-7(3-Methoxy-5-nitrobenzoic acid)
- 6635-20-7(5-Nitrovanillin)
- 61435-06-1(Ethanone, 1-[3-(3-nitrophenoxy)phenyl]-)
- 22027-96-9(3,4-Dimethoxy-5-nitrobenzaldehyde)
- 25016-02-8(2-Methoxy-5-nitrobenzaldehyde)
- 103440-97-7(Benzoic acid,3-ethoxy-5-nitro-)
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